3,4-diethoxy-N-(4-ethylphenyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C19H23NO3/c1-4-14-7-10-16(11-8-14)20-19(21)15-9-12-17(22-5-2)18(13-15)23-6-3/h7-13H,4-6H2,1-3H3,(H,20,21)
• InChI Key: SNPTXTOBQILMOW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OCC)OCC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

3,4-diethoxy-N-(4-ethylphenyl)benzamide, also known as DEEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DEEP is a benzamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

3,4-diethoxy-N-(4-ethylphenyl)benzamide binds to the sigma-1 receptor and has been shown to modulate the activity of various ion channels and neurotransmitter systems. It has been suggested that 3,4-diethoxy-N-(4-ethylphenyl)benzamide may act as a positive allosteric modulator of the sigma-1 receptor, enhancing its activity and leading to increased neurotransmitter release.
Biochemical and Physiological Effects:
3,4-diethoxy-N-(4-ethylphenyl)benzamide has been shown to have various biochemical and physiological effects, including anxiolytic and antidepressant effects in animal models. It has also been shown to enhance learning and memory in rats and to have potential neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3,4-diethoxy-N-(4-ethylphenyl)benzamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential neuroprotective effects. However, it also has limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3,4-diethoxy-N-(4-ethylphenyl)benzamide, including further studies on its mechanism of action and its potential applications in the treatment of neurodegenerative diseases. Additionally, there is a need for studies on the safety and toxicity of 3,4-diethoxy-N-(4-ethylphenyl)benzamide at different doses and in different animal models. Finally, there is a need for studies on the potential interactions of 3,4-diethoxy-N-(4-ethylphenyl)benzamide with other drugs and neurotransmitter systems.

Synthesis Methods

3,4-diethoxy-N-(4-ethylphenyl)benzamide can be synthesized through various methods, including the reaction of 4-ethylphenol with ethyl chloroacetate to form 4-ethylphenyl ethylacetate. This compound is then reacted with hydroxylamine hydrochloride to form 4-ethylphenyl hydroxylamine. The final step involves the reaction of 4-ethylphenyl hydroxylamine with 3,4-diethoxybenzoyl chloride to form 3,4-diethoxy-N-(4-ethylphenyl)benzamide.

Scientific Research Applications

3,4-diethoxy-N-(4-ethylphenyl)benzamide has been studied for its potential applications in research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, a protein that is involved in various cellular processes, including cell survival, differentiation, and neurotransmission. 3,4-diethoxy-N-(4-ethylphenyl)benzamide has been studied for its potential neuroprotective effects and its ability to modulate the release of neurotransmitters, such as dopamine and acetylcholine.